Cas no 54395-78-7 (1-Azetidinecarbothioic acid, 2,2,4-trimethyl-, S-ethyl ester)

• Product Name: 1-Azetidinecarbothioic acid, 2,2,4-trimethyl-, S-ethyl ester
• CAS No: 54395-78-7
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• CID: 354725
• PubChem ID: 21399254
• Update Time: 2025-04-19

1-Azetidinecarbothioic acid, 2,2,4-trimethyl-, S-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarbothioic acid, 2,2,4-trimethyl-, S-ethyl ester
• S-ethyl 2,2,4-trimethylazetidine-1-carbothioate
• SCHEMBL11750659
• 54395-78-7
• DTXSID90613103

• Inchi： 1S/C9H17NOS/c1-5-12-8(11)10-7(2)6-9(10,3)4/h7H,5-6H2,1-4H3
• InChI Key： SRTIDSLFPZBWDI-UHFFFAOYSA-N
• SMILES： S(CC)C(N1C(C)CC1(C)C)=O

Computed Properties

• Exact Mass: 187.10321
• Monoisotopic Mass: 187.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31